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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanamine
CAS No.: 23702-88-7
Cat. No.: B2736734

Get Quote

Technical Guide: 2-(2-Ethoxyethoxy)ethanamine

Synonyms: Diethylene glycol monoethyl ether amine; 2-(2-Ethoxyethoxy)ethylamine; Amino-
PEG2-Et. CAS Number: 23702-88-7 Molecular Formula: CeHi1sNO2 Molecular Weight: 133.19
g/mol [1]

Part 1: Chemical Architecture & Properties

This molecule functions as a heterobifunctional linker precursor. Its structure consists of a
primary amine terminus (reactive nucleophile) connected to an ethyl ether tail via a short
polyethylene glycol (PEG) spacer. This amphiphilic architecture allows it to modulate the
solubility and pharmacokinetics of conjugated small molecules, making it a critical component
in PROTAC® (Proteolysis Targeting Chimera) and ADC (Antibody-Drug Conjugate) linkerology.

Physicochemical Data Table
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Property Value Context for Researchers

Easy to dispense
volumetrically; miscible in polar
organic solvents (DMSO, DMF,
MeOH).

Physical State Liguid (Clear/Colorless)

Essential for calculating
Density ~0.92 g/mL stoichiometric equivalents in

liquid handling.

) Verification of purity via
Refractive Index ~1.429
: refractometry.

Low volatility reduces

inhalation risk compared to
Boiling Point >200°C (Predicted) lower alkyl amines, but vapor

pressure still necessitates

ventilation.

The primary amine is

moderately basic; it will exist
pKa (Conjugate Acid) ~9.5-10.0 (Est.) as a cation (

) at physiological pH.

Excellent solubility in both
Solubility Water, Alcohols, DCM aqueous buffers and organic

synthesis solvents.

Part 2: Hazard Profiling & Toxicology (The "Why")

Unlike generic SDS summaries, this section analyzes the mechanism of toxicity to inform your
risk assessment.

Corrosivity Mechanism (Skin/Eye)[3][4]

» Hazard Classification:Skin Corr. 1B / Eye Dam. 1 (Inferred from structural analogs like 2-
methoxyethanamine).
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e Mechanism: The unhindered primary amine lone pair is highly nucleophilic and basic. Upon
contact with tissue, it catalyzes the alkaline hydrolysis of cellular lipids (saponification) and
denatures proteins (liquefaction necrosis).

» Implication: Unlike acid burns which form a protective eschar (coagulative necrosis), amine
burns penetrate deep into tissue until neutralized. Immediate irrigation is non-negotiable.

Reactivity Hazards

o Carbamate Formation: Primary amines react rapidly with atmospheric

to form carbamate salts.

o Observation: White crust formation on the cap or turbidity in the liquid.
o Prevention:[2] Must be stored under inert atmosphere (Argon/Nitrogen).
e Incompatibility: Violent reaction with strong oxidizers, acid chlorides, and anhydrides.[3]

Part 3: Strategic Safety Protocols

This workflow is designed to prevent exposure and maintain reagent integrity.

Engineering Controls & PPE[3][5]

» Ventilation: Handle strictly within a certified chemical fume hood.
e Glove Selection:
o Recommended: Nitrile (Double gloving recommended for synthesis).
o Avoid: Latex (poor chemical resistance to amines).
o Eye Protection: Chemical splash goggles. Face shield required if dispensing >50 mL.

Storage Logic[6]

o Temperature:2—8°C.[4] Cold storage slows oxidation and degradation.
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e Atmosphere:Hygroscopic & Air Sensitive. Purge headspace with Nitrogen or Argon after
every use. Seal with Parafiim®.

Diagram: Safe Handling Workflow

Warm to RT
(Prevent condensation)

.. Precipitate?

Purge Headspace
(N2/Ar)

Open in Fume Hood
(Inert Gas Line Ready)

Dispense via Syringe
(Avoid pouring)

Return to 2-8°C

Visual Inspection
(Check for turbidity/crust) R

Reagent Retrieval

Fig 1: Inert Atmosphere Handling Protocol for Amine Reagents

Click to download full resolution via product page

Part 4: Emergency Response

Self-validating protocol: If you cannot access the safety shower within 10 seconds, your

workspace is hon-compliant.

Scenario Immediate Action Mechanistic Rationale

Water dilutes the base and

) ] ) removes heat. Acid
) Flush for 15+ mins with tepid o ] )
Skin Contact ) neutralization (vinegar) is
water.[3] Do not use vinegar. )
exothermic and can worsen

the burn.

) ) ) Alkaline substances penetrate
Irrigate immediately. Hold ]
Eye Contact ) the cornea rapidly; seconds
eyelids apart. ) ) ]
determine the risk of blindness.

Spill (<10 mL) Absorb with vermiculite or Do not use paper towels (rapid
il (<10 m
P chem-pads. oxidation risk).

Vapor concentration may
Spill (>100 mL) Evacuate. Call EHS. exceed STEL (Short-Term
Exposure Limit).
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Part 5: Research Applications (Linkerology)

In drug discovery, 2-(2-Ethoxyethoxy)ethanamine is a "spacer" unit. It provides a specific
distance (approx. 9-12 A) between two functional motifs without adding significant lipophilicity

or steric bulk.

Synthesis Workflow: Amide Bond Formation

The most common reaction is coupling the amine to a carboxylic acid (e.g., on a drug scaffold)
using standard coupling agents (HATU/EDC).

Target Molecule-COOH

(Electrophile)

2-(2-Ethoxyethoxy)ethanamine Activation Step
(Nucleophile) (HATU/DIPEA or NHS/EDC)

Nucleophilic Attack

- Leaving Group

Amide Conjugate

(Target-CO-NH-PEG2-Et)

Fig 2: Standard Bioconjugation Logic for PEG-Amine Linkers

Click to download full resolution via product page

Critical Experimental Notes

» Stoichiometry: Use a slight excess (1.2 — 1.5 eq) of the amine if the acid is the precious

component.

e pH Control: Maintain reaction pH between 8.0 — 9.0. Below pH 8, the amine is protonated (
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) and non-nucleophilic. Above pH 10, hydrolysis of the active ester competes.

e Quenching: Residual amine can be scavenged using an isocyanate resin or removed via
acidic workup (if the product is acid-stable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. chemscene.com [chemscene.com]

. spectrumchemical.com [spectrumchemical.com]
. hj.gov [nj.gov]

. sigmaaldrich.com [sigmaaldrich.com]

. sigmaaldrich.com [sigmaaldrich.com]

. 145373-80-4 2-(2-(2-ethoxyethoxy) ethoxy)ethanamine AKSci AMTGC287 [aksci.com]

°
~ (@] )] EEN w N =

. 2-(2-Methoxyethoxy)ethanamine | C5SH13NO2 | CID 520530 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/901158
https://www.sigmaaldrich.com/SG/en/sds/sigald/537616
https://www.benchchem.com/product/b2736734/docs?utm_src=pdf-body#2-2-ethoxyethoxy-ethanamine-safety-data-sheet-sds-pdf
https://www.chemscene.com/23702-88-7.html
https://www.benchchem.com/product/b2736734/docs?utm_src=pdf-body#2-2-ethoxyethoxy-ethanamine-safety-data-sheet-sds-pdf
https://www.chemscene.com/23702-88-7.html
https://aksci.com/item_detail.php?cat=AMTGC287
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethanamine
https://www.benchchem.com/product/b2736734?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/23702-88-7.html
https://www.spectrumchemical.com/media/sds/E1265_AGHS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0839.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/901158
https://www.sigmaaldrich.com/SG/en/sds/sigald/537616
https://aksci.com/item_detail.php?cat=AMTGC287
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methoxyethoxy_ethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2736734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [2-(2-Ethoxyethoxy)ethanamine safety data sheet (SDS)
PDF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2736734/docs#2-2-ethoxyethoxy-ethanamine-safety-
data-sheet-sds-pdf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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